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Compound of Interest

Compound Name: 4-Ethyl-3,4-dimethylheptane

Cat. No.: B14548754

An In-Depth Technical Guide to the Physical Properties of 4-Ethyl-3,4-dimethylheptane

Introduction

4-Ethyl-3,4-dimethylheptane is a branched-chain alkane, a class of saturated hydrocarbons
with the general formula CnH2n+2.[1] As an isomer of undecane (C11H24), its molecular
structure, characterized by a seven-carbon backbone with ethyl and methyl substituents, gives
rise to specific physical properties that are of interest in various fields, including organic
synthesis and as a potential fuel component.[2] This guide provides a comprehensive overview
of the core physical properties of 4-Ethyl-3,4-dimethylheptane, supported by experimental
data and established scientific principles. The accurate characterization of these properties is
fundamental for its application in research and development, ensuring predictability in chemical
processes and product formulation.

Molecular Structure and Identification

The unambiguous identification of 4-Ethyl-3,4-dimethylheptane is crucial for any scientific
investigation. Its structural and molecular identity is defined by several key identifiers.

The IUPAC name, 4-ethyl-3,4-dimethylheptane, precisely describes the arrangement of its
constituent atoms.[3] The molecule consists of a heptane backbone, which is a chain of seven
carbon atoms. An ethyl group (-CH2CH3) is attached to the fourth carbon atom, a methyl group
(-CH3) is attached to the third carbon atom, and another methyl group is also attached to the
fourth carbon atom.[4][5]
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Below is a two-dimensional representation of the molecular structure of 4-Ethyl-3,4-
dimethylheptane, generated using the DOT language.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14548754?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14548754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

